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Compound of Interest

Compound Name: Fluorobenzyl bromide

Cat. No.: B1653185

For researchers, scientists, and drug development professionals, ensuring the safe handling of
reactive chemical intermediates like Fluorobenzyl bromide is paramount. This guide provides
immediate, essential safety and logistical information, including detailed operational and
disposal plans, to foster a secure laboratory environment.

Fluorobenzyl bromide is a corrosive and lachrymatory chemical that demands strict
adherence to safety protocols to prevent severe skin and eye burns, as well as respiratory tract
irritation.[1][2] It is also sensitive to moisture, which necessitates careful handling and storage
to avoid hazardous reactions.[1][2]

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of Fluorobenzyl bromide is
fundamental to its safe handling. The following table summarizes key quantitative data for its
common isomers.
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4-Fluorobenzyl

3-Fluorobenzyl

2-Fluorobenzyl

Property . . .

bromide bromide bromide
CAS Number 459-46-1 456-41-7 446-48-0
Molecular Formula C7HeBrF C7HeBrF C7HeBrF
Molecular Weight 189.03 g/mol 189.02 g/mol 189.02 g/mol

Clear, slightly yellow Colorless to light o
Appearance o o Liquid

liquid[1] yellow liquid[3][4]
Density 1.517 g/mL at 25 °C[5] 1.541 g/mL at 25 °C[4] 1.567 g/mL at 25 °C[6]

- _ 84-85 °C at 15
Boiling Point 85 °C at 15 mm Hg[5] 88 °C at 20 mm Hgl[4]
mmHg[6]
_ 83 °C (181.4 °F) -

Flash Point >110°C (> 230 °F)[1] > 93.3°C (200 °F)[3]

closed cup[6]

Incompatible Materials

Bases, strong
oxidizing agents,
alcohols, amines,
metals[2][7]

Incompatible

materials[3]

Bases, strong
oxidizing agents,
alcohols, amines,

metals[7]

Personal Protective Equipment (PPE)

The mandatory personal protective equipment for handling Fluorobenzyl bromide is detailed

below. This equipment must be worn at all times when there is a risk of exposure.

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://pim-resources.coleparmer.com/sds/74161.pdf
https://www.chemicalbook.com/msds/3-fluorobenzyl-bromide.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3687457.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3471414.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3687457.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/209511
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3471414.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3687457.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/209511
https://pim-resources.coleparmer.com/sds/74161.pdf
https://www.chemicalbook.com/msds/3-fluorobenzyl-bromide.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/209511
https://www.fishersci.com/store/msds?partNumber=AAA1020830&productDescription=4-FLROBENZYL+BROMIDE+97%25+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC197960250&productDescription=2-FLUOROBENZYL+BROMIDE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-fluorobenzyl-bromide.pdf
https://www.fishersci.com/store/msds?partNumber=AC197960250&productDescription=2-FLUOROBENZYL+BROMIDE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1653185?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1653185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

PPE Category Specification

Chemical splash goggles or a full-face shield
Eye/Face Protection are required.[1][2][7] Standard safety glasses

are not sufficient.

Appropriate chemical-resistant gloves (e.g.,
PVC or neoprene) must be worn.[8][9] A lab coat
i . or chemical-resistant apron and full-length
Skin Protection ) )
clothing are necessary to prevent skin contact.
[1][8] Non-absorbent protective footwear is also

recommended.[8]

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood.[1]
[3] If ventilation is inadequate or there is a risk of
inhalation, a NIOSH/MSHA or European
Standard EN 149 approved respirator with an

Respiratory Protection

organic vapor cartridge is required.[1][2][7]

Experimental Protocols: Safe Handling and Disposal

Adherence to a strict, step-by-step protocol is crucial for minimizing risks associated with
Fluorobenzyl bromide.

Operational Plan: Step-by-Step Handling
e Preparation:

o Ensure that a safety shower and eyewash station are readily accessible and have been
recently tested.[1][7]

o Work exclusively within a certified chemical fume hood.
o Don all required personal protective equipment before handling the chemical.

o Have spill control materials (e.g., inert absorbent such as vermiculite or sand) readily
available.[1]
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e Handling:
o Carefully open the container, being mindful of any potential pressure buildup.

o Dispense the required amount of Fluorobenzyl bromide slowly and carefully to avoid
splashing.

o Keep the container tightly sealed when not in use to prevent exposure to moisture and air.
[1][10]

o Avoid contact with incompatible materials such as bases, strong oxidizing agents, and
metals.[2][7]

e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[1][3]
o Decontaminate all equipment used.
o Remove and launder any contaminated clothing before reuse.[1]

Disposal Plan: Step-by-Step Procedure

o Waste Segregation:

o All materials contaminated with Fluorobenzyl bromide, including disposable gloves,
absorbent materials from spills, and empty containers, should be collected in a
designated, labeled hazardous waste container.

o Waste Neutralization (for Spills):
o For small spills, absorb the material with an inert absorbent like vermiculite or sand.[1]
o Carefully scoop the absorbed material into a suitable container for disposal.

o Waste Disposal:
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o Chemical waste generators must adhere to US EPA guidelines (40 CFR Parts 261.3) and
consult with state and local hazardous waste regulations for proper classification and
disposal.[1]

o The waste can be disposed of through a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[3]

o Do not discharge Fluorobenzyl bromide or its waste into sewer systems.[3]

Emergency First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Protocol

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact )

the upper and lower eyelids.[1][3] Seek

immediate medical attention.[1]

Immediately flush the affected skin with plenty of
) water for at least 15 minutes while removing all
Skin Contact . .
contaminated clothing and shoes.[1][3] Seek

immediate medical attention.[1]

Move the victim to fresh air immediately.[1][3] If
breathing is difficult, administer oxygen. If the
victim is not breathing, provide artificial
Inhalation respiration.[1][3] Do not use mouth-to-mouth
resuscitation if the victim has ingested or
inhaled the chemical.[3] Seek immediate

medical attention.[1]

Do NOT induce vomiting.[1][3] If the victim is
conscious and alert, rinse their mouth with water
) and give a cupful of water to drink.[1][3] Never
Ingestion ) ] ]
give anything by mouth to an unconscious

person.[1][3] Seek immediate medical attention.

[1]
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Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Fluorobenzyl
bromide, from preparation to disposal.
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Caption: Workflow for the safe handling of Fluorobenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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